Cas no 227196-61-4 (2-Piperidinecarboxylicacid, 3-ethyl-, (2S,3R)-)

• Product Name: 2-Piperidinecarboxylicacid, 3-ethyl-, (2S,3R)-
• CAS No: 227196-61-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 244933
• PubChem ID: 15407198
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 3-ethyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 3-ethyl-, (2S,3R)-
• 2-Piperidinecarboxylicacid,3-ethyl-,(2S,3R)-(9CI)
• (2S,3R)-3-ethylpiperidine-2-carboxylic acid
• EN300-39856385
• rac-(2R,3S)-3-ethylpiperidine-2-carboxylic acid
• DTXSID60572490
• 227196-61-4

• Inchi： 1S/C8H15NO2/c1-2-6-4-3-5-9-7(6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： GMJDVVAICQZFKC-RQJHMYQMSA-N
• SMILES： OC([C@@H]1[C@H](CC)CCCN1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33